Cas no 202459-40-3 (2-{[(2H-1,3-benzodioxol-5-yl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione)

• Product Name: 2-{[(2H-1,3-benzodioxol-5-yl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione
• CAS No: 202459-40-3
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• MDL: MFCD00170048
• CID: 4633761
• Update Time: 2025-08-03

2-{[(2H-1,3-benzodioxol-5-yl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-((BENZO[3,4-D]1,3-DIOXOLEN-5-YLAMINO)METHYLENE)-5,5-DIMETHYLCYCLOHEXANE-1,3-DIONE
• 2-{[(2H-1,3-benzodioxol-5-yl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 2-[(1,3-benzodioxol-5-ylamino)methylene]-5,5-dimethyl-

• MDL： MFCD00170048
• Inchi： 1S/C16H17NO4/c1-16(2)6-12(18)11(13(19)7-16)8-17-10-3-4-14-15(5-10)21-9-20-14/h3-5,8,17H,6-7,9H2,1-2H3
• InChI Key： QDBPZZDKWIUOAM-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(=O)/C/1=C\NC1=CC=C2OCOC2=C1

Additional information on 2-{[(2H-1,3-benzodioxol-5-yl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione

Research Brief on 2-{[(2H-1,3-benzodioxol-5-yl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione (CAS: 202459-40-3)

In recent years, the compound 2-{[(2H-1,3-benzodioxol-5-yl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione (CAS: 202459-40-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxol and cyclohexane-dione structural motifs, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its potential mechanisms of action, synthetic pathways, and emerging applications in drug development.

The structural complexity of 2-{[(2H-1,3-benzodioxol-5-yl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione suggests its potential as a versatile scaffold for medicinal chemistry. Recent studies have focused on its role as an inhibitor of key enzymes involved in inflammatory and metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a target of interest for anti-inflammatory drug development. The study employed molecular docking simulations and in vitro assays to elucidate the binding interactions, demonstrating a high affinity for the COX-2 active site.

Beyond its enzyme inhibitory properties, research has also explored the synthetic accessibility of 2-{[(2H-1,3-benzodioxol-5-yl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione. A 2024 report in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis route utilizing a condensation reaction between 5,5-dimethylcyclohexane-1,3-dione and 2H-1,3-benzodioxol-5-amine under mild conditions. This method not only improves scalability but also reduces the environmental impact compared to traditional synthetic approaches, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In addition to its biochemical and synthetic applications, preliminary in vivo studies have begun to uncover the therapeutic potential of this compound. A recent preclinical investigation highlighted its efficacy in reducing oxidative stress and inflammation in murine models of neurodegenerative diseases. These findings, though preliminary, suggest a potential avenue for further development as a neuroprotective agent. However, challenges such as bioavailability and metabolic stability remain to be addressed in subsequent research phases.

In conclusion, 2-{[(2H-1,3-benzodioxol-5-yl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione (CAS: 202459-40-3) represents a promising candidate for further exploration in drug discovery. Its multifaceted biological activities, coupled with advances in synthetic methodologies, position it as a valuable tool for both academic and industrial research. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, potentially paving the way for novel treatments in inflammation and neurodegeneration.